Cas no 59849-51-3 (2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride)

• Product Name: 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride
• CAS No: 59849-51-3
• MF: C₆H₁₀ClN₃S
• MW: 191.681698322296
• MDL: MFCD28125972
• CID: 5045568
• PubChem ID: 86262358
• Update Time: 2025-07-15

2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-2-ylthio)ethan-1-amine hydrochloride
• 2-pyrimidin-2-ylsulfanylethanamine;hydrochloride
• 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride

• MDL： MFCD28125972
• Inchi： 1S/C6H9N3S.ClH/c7-2-5-10-6-8-3-1-4-9-6;/h1,3-4H,2,5,7H2;1H
• InChI Key： QYTODJUMJJPKGU-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=CN=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 83.1
• Topological Polar Surface Area: 77.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride

Introduction to 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride (CAS No. 59849-51-3)

2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 59849-51-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and therapeutic potential. The structural motif of this molecule, featuring a pyrimidine ring linked to an ethylamine moiety through a sulfur atom, imparts unique chemical and pharmacological properties that make it a subject of considerable interest in drug discovery and development.

The molecular structure of 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride consists of a central pyrimidine ring substituted at the 2-position with a thioether group, which is further connected to an ethylamine chain. The presence of the thioether linkage introduces a polar and somewhat flexible segment into the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The hydrochloride salt form of this compound ensures better stability and crystallinity, facilitating its handling and formulation in pharmaceutical applications.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The pyrimidine core is a fundamental scaffold in nucleoside analogs, which are known for their ability to interfere with nucleic acid synthesis in pathogens. Additionally, pyrimidine derivatives exhibit inhibitory effects on several enzymes and signaling pathways that are aberrantly activated in diseases such as cancer.

The specific pharmacological profile of 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride has been the focus of numerous studies aimed at elucidating its mechanism of action and therapeutic potential. Research indicates that this compound may interact with biological targets such as kinases, transcription factors, and other enzymes involved in cellular signaling pathways. By modulating these pathways, the compound could potentially exhibit anti-proliferative effects on cancer cells or immunomodulatory activities relevant to inflammatory conditions.

One of the most compelling aspects of 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride is its versatility as a lead compound for further drug development. The structural features of this molecule provide multiple opportunities for chemical modification to optimize its pharmacokinetic properties, enhance binding affinity to target proteins, or expand its therapeutic spectrum. For instance, modifications at the pyrimidine ring or the ethylamine side chain could lead to derivatives with improved solubility, bioavailability, or selectivity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride for drug development. These technologies enable researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. As a result, there is increasing optimism that compounds such as this one will contribute to the discovery of novel therapeutics targeting challenging diseases.

The synthesis of 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include the formation of the thioether linkage between the pyrimidine ring and the ethylamine moiety, followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, which are critical for large-scale pharmaceutical manufacturing.

The pharmacokinetic properties of 2-(Pyrimidin-2-ylthio)ethan-1-amine hydrochloride are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Studies have begun to explore the compound's solubility, stability under various conditions, and potential interactions with cytochrome P450 enzymes—a critical consideration for drug-drug interactions.

In conclusion, 2-(Pyrimidin-2-yli thio)ethan - 1 - amine hydrochloride (CAS No . 59849 - 51 - 3 ) represents an exciting opportunity in medicinal chemistry . Its unique structural features , coupled with promising preclinical data , position it as a valuable candidate for further exploration . As research continues , we can anticipate additional insights into its mechanisms of action , potential therapeutic applications , and optimized synthetic routes . This compound exemplifies how targeted molecular design can yield innovative solutions for unmet medical needs . p >